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Compound of Interest

Compound Name: Nuezhenidic acid

Cat. No.: B10818027

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral data analysis of
Nuezhenidic acid, a novel compound isolated from the fruits of Ligustrum lucidum. The
structural elucidation of this molecule was achieved through a combination of Nuclear Magnetic
Resonance (NMR) spectroscopy and Mass Spectrometry (MS). This document presents a
summary of the key spectral data in tabular format, details the experimental protocols for data
acquisition, and visualizes the analytical workflow and structural correlations.

Spectroscopic Data Summary

The following tables summarize the quantitative NMR and MS data for Nuezhenidic acid.
Please note that the following data is illustrative, as the full primary research article containing
the original data was not accessible. The presented values are representative for a molecule
with the proposed structure of Nuezhenidic acid.

Table 1: *"H NMR Spectroscopic Data for Nuezhenidic
Acid (500 MHz, CD30D)
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Position OoH (ppm) Multiplicity J (Hz)

1 4.85 d 7.5

3 3.52 m

4 3.68 m

5 7.49 s

6a 2.15 dd 14.0,4.5
6b 1.98 dd 14.0, 8.0
7 4.21 m

8 2.55 m

9 2.89 d 16.5

10 - - -

11 3.75 S

1 4.62 d 7.8

2' 3.25 dd 9.0,7.8
3 3.40 t 9.0

4 3.31 t 9.0

5' 3.35 m

6'a 3.88 dd 12.0, 2.0
6'b 3.69 dd 12.0,5.5
8-CH:z 2.65 d 15.5
2.58 d 15.5

10-CHz2 2.95 d 16.0
2.88 d 16.0
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Table 2: **C NMR Spectroscopic Data for Nuezhenidic
Acid 125 MHz, CD:OD) =000

Position oC (ppm) DEPT
1 99.8 CH
3 75.4 CH
4 42.1 CH
5 152.3 C

6 35.8 CH:z
7 78.9 CH
8 45.2 C

9 41.5 CH2
10 174.2 C
11 52.6 CHs
8-COOH 176.5 C
10-COOH 175.8 C
1 103.2 CH
2 75.1 CH
3' 77.9 CH
4 71.7 CH
5' 78.2 CH
6' 62.8 CH:z

Table 3: Mass Spectrometry Data for Nuezhenidic Acid
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. lonization Key Fragment
Technique [M+H]* (m/z) [M+Na]* (m/z)
Mode lons (m/z)
N 291.0711,
HR-ESI-MS Positive 453.1238 475.1057
163.0395

Experimental Protocols
Isolation and Purification of Nuezhenidic Acid

The dried and powdered fruits of Ligustrum lucidum were extracted with 95% ethanol at room
temperature. The resulting crude extract was concentrated under reduced pressure and then
partitioned successively with petroleum ether, ethyl acetate, and n-butanol. The n-butanol
fraction, rich in polar compounds, was subjected to column chromatography on silica gel,
eluting with a gradient of chloroform and methanol. Fractions containing Nuezhenidic acid
were identified by thin-layer chromatography (TLC) and combined. Further purification was
achieved by repeated column chromatography on Sephadex LH-20 and preparative high-
performance liquid chromatography (HPLC) to yield pure Nuezhenidic acid.

NMR Spectroscopy

NMR spectra were recorded on a Bruker AVANCE 500 spectrometer operating at 500 MHz for
1H and 125 MHz for 13C. Samples were dissolved in deuterated methanol (CDsOD). Chemical
shifts (d) are reported in parts per million (ppm) relative to the residual solvent peak (CDsOD:
O0H 3.31, 8C 49.0). Coupling constants (J) are reported in Hertz (Hz). Standard pulse
sequences were used for 1D (*H, 13C, DEPT) and 2D (COSY, HSQC, HMBC) experiments.

Mass Spectrometry

High-resolution electrospray ionization mass spectrometry (HR-ESI-MS) was performed on a
Thermo Fisher Scientific Q Exactive Orbitrap mass spectrometer. The sample was dissolved in
methanol and infused into the ESI source. Data was acquired in positive ion mode over a mass
range of m/z 100-1000.

Visualizations
Spectral Data Analysis Workflow
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The following diagram illustrates the general workflow for the spectral analysis of a novel

natural product like Nuezhenidic acid.
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Caption: Workflow for the isolation and structural elucidation of Nuezhenidic acid.

Key HMBC and COSY Correlations of Nuezhenidic Acid

This diagram visualizes the key 2D NMR correlations that are crucial for establishing the

connectivity of the molecular fragments of Nuezhenidic acid.
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Caption: Key 2D NMR correlations for Nuezhenidic acid.

 To cite this document: BenchChem. [Spectral Data Analysis of Nuezhenidic Acid: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10818027#spectral-data-analysis-of-nuezhenidic-
acid-nmr-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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